Cas no 1807006-78-5 (2-Bromomethyl-3-cyano-4-ethylbenzenesulfonyl chloride)

2-Bromomethyl-3-cyano-4-ethylbenzenesulfonyl chloride is a versatile sulfonyl chloride derivative used primarily as an intermediate in organic synthesis. Its reactive bromomethyl and sulfonyl chloride groups enable selective functionalization, making it valuable for constructing complex molecules, particularly in pharmaceutical and agrochemical applications. The presence of both electron-withdrawing cyano and ethyl substituents enhances its reactivity in nucleophilic substitution and coupling reactions. This compound is particularly useful in the preparation of sulfonamides and other sulfonyl-based derivatives. Its well-defined structure and high purity ensure consistent performance in synthetic routes, offering chemists a reliable building block for targeted modifications. Proper handling under anhydrous conditions is recommended due to its moisture sensitivity.

2-Bromomethyl-3-cyano-4-ethylbenzenesulfonyl chloride structure

1807006-78-5 structure

Product Name:2-Bromomethyl-3-cyano-4-ethylbenzenesulfonyl chloride

CAS No:1807006-78-5

MF:C₁₀H₉BrClNO₂S

MW:322.605959653854

CID:5038508

Update Time:2025-10-21

2-Bromomethyl-3-cyano-4-ethylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 2-Bromomethyl-3-cyano-4-ethylbenzenesulfonyl chloride
- Inchi： 1S/C10H9BrClNO2S/c1-2-7-3-4-10(16(12,14)15)8(5-11)9(7)6-13/h3-4H,2,5H2,1H3
- InChI Key： HWRDWFCFCCPFGC-UHFFFAOYSA-N
- SMILES： BrCC1C(C#N)=C(C=CC=1S(=O)(=O)Cl)CC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 383
XLogP3: 3
Topological Polar Surface Area: 66.3

2-Bromomethyl-3-cyano-4-ethylbenzenesulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A010000601-1g	2-Bromomethyl-3-cyano-4-ethylbenzenesulfonyl chloride	1807006-78-5	97%	1g	1,534.70 USD	2021-07-06

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Additional information on 2-Bromomethyl-3-cyano-4-ethylbenzenesulfonyl chloride

Comprehensive Overview of 2-Bromomethyl-3-cyano-4-ethylbenzenesulfonyl chloride (CAS No. 1807006-78-5)

2-Bromomethyl-3-cyano-4-ethylbenzenesulfonyl chloride (CAS No. 1807006-78-5) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromomethyl group, a cyano substituent, and a sulfonyl chloride moiety, makes it a versatile intermediate for synthesizing complex molecules. Researchers and manufacturers value this compound for its reactivity, particularly in nucleophilic substitution reactions and cross-coupling processes.

In recent years, the demand for 2-Bromomethyl-3-cyano-4-ethylbenzenesulfonyl chloride has surged due to its applications in developing novel small-molecule drugs and crop protection agents. The compound’s cyano group enhances binding affinity in target proteins, while the sulfonyl chloride functionality allows for further derivatization. This aligns with the growing interest in precision chemistry and green synthesis, as industries seek sustainable methods to reduce waste and improve yield.

One of the most frequently asked questions about CAS No. 1807006-78-5 revolves around its stability and storage conditions. Proper handling under inert atmospheres and low temperatures is critical to maintain its reactivity. Additionally, the compound’s role in heterocyclic chemistry has attracted attention, particularly in constructing pyridine and thiazole derivatives, which are pivotal in drug discovery.

The synthesis of 2-Bromomethyl-3-cyano-4-ethylbenzenesulfonyl chloride often involves multi-step protocols, including bromination and sulfonation of precursor aromatic systems. Advanced techniques like HPLC purification and NMR characterization ensure high purity, addressing the pharmaceutical industry’s stringent quality requirements. This compound’s compatibility with palladium-catalyzed reactions further expands its utility in creating biaryl structures, a hotspot in medicinal chemistry.

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Innovations in flow chemistry and catalytic processes have further optimized the production of 2-Bromomethyl-3-cyano-4-ethylbenzenesulfonyl chloride, reducing costs and environmental impact. Its integration into high-throughput screening libraries underscores its significance in early-stage drug development. Researchers also explore its potential in material science, particularly for designing functional polymers with tailored properties.

In summary, 2-Bromomethyl-3-cyano-4-ethylbenzenesulfonyl chloride (CAS No. 1807006-78-5) exemplifies the intersection of synthetic chemistry and applied sciences. Its adaptability to diverse reaction conditions and alignment with sustainable chemistry trends solidify its position as a critical building block in modern R&D. For detailed specifications or collaborative opportunities, consulting specialized chemical providers is recommended.